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Compound of Interest

Compound Name: 2-Furoylglycine

Cat. No.: B1328790 Get Quote

Essential Safety and Handling Guide for 2-
Furoylglycine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Furoylglycine. Adherence to these procedures is essential to ensure a safe laboratory

environment and minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Furoylglycine is a hazardous substance that requires careful handling. The primary hazards

include skin irritation, serious eye irritation, and potential respiratory irritation.[1] The signal

word for this chemical is "Warning".[1]

Table 1: Hazard Classifications and Required PPE
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Hazard Classification GHS Code
Required Personal
Protective Equipment

Skin Irritation H315
Chemical-resistant gloves

(e.g., Nitrile rubber), Lab coat

Serious Eye Irritation H319
Safety glasses with side

shields or goggles

Respiratory Irritation H335

Use in a well-ventilated area or

chemical fume hood. If dust is

generated, a NIOSH-approved

respirator (e.g., N95) is

recommended.[2]

Operational Plan: Step-by-Step Handling
Procedures
Proper handling of 2-Furoylglycine is crucial to prevent exposure. The following workflow

outlines the necessary steps for safe handling.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure fume hood is operational

Gather all necessary PPE

Don appropriate PPE

Weigh 2-Furoylglycine in fume hood

Handle as a powder, avoid creating dust

Transfer to a labeled, sealed container

Decontaminate work surfaces

Segregate and dispose of waste

Remove and dispose of gloves

Wash hands thoroughly

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of 2-Furoylglycine.
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Disposal Plan: Waste Management and
Decontamination
Proper disposal of 2-Furoylglycine and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. All waste generated from

handling 2-Furoylglycine should be treated as hazardous chemical waste.[3]

Table 2: Waste Disposal Guidelines

Waste Type Disposal Container Disposal Procedure

Solid Waste
Labeled, sealed, and

chemical-resistant container

Collect excess solid 2-

Furoylglycine and any

contaminated disposable items

(e.g., weigh boats, pipette

tips).[3]

Liquid Waste
Labeled, sealed, and

chemical-resistant container

Collect any solutions

containing 2-Furoylglycine. Do

not mix with other waste

streams unless compatibility is

known.

Contaminated PPE
Designated hazardous waste

container

Dispose of used gloves and

other contaminated disposable

PPE.

Prohibited Disposal Methods:

Do not dispose of in regular trash.

Do not pour down the sink or into any sewer system.

Do not allow the chemical to evaporate in a fume hood as a means of disposal.

The following flowchart illustrates the decision-making process for the proper disposal of

materials contaminated with 2-Furoylglycine.
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Waste Generated

Is the waste solid?

Collect in Solid
Hazardous Waste

Container

Yes

Collect in Liquid
Hazardous Waste

Container

No

Is it contaminated PPE?

Dispose of in
Designated PPE
Waste Container

Yes

Follow Institutional
Waste Pickup Procedures

No
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Figure 2. Decision tree for the disposal of 2-Furoylglycine waste.

Emergency Procedures
In case of accidental exposure, follow these first aid measures immediately:

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact Wash off with soap and plenty of water.

Eye Contact

Flush eyes with water as a precaution. Remove

contact lenses if present and easy to do.

Continue rinsing.

Inhalation
If inhaled, move person into fresh air. If not

breathing, give artificial respiration.

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

In all cases of exposure, seek medical attention if symptoms persist. Always have a copy of the

Safety Data Sheet (SDS) available for emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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